(E)-7-(2-hydroxy-3-isopropoxypropyl)-8-(2-(4-hydroxy-3-methoxybenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(2E)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]hydrazinyl]-7-(2-hydroxy-3-propan-2-yloxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H28N6O6/c1-12(2)33-11-14(28)10-27-17-18(25(3)21(31)26(4)19(17)30)23-20(27)24-22-9-13-6-7-15(29)16(8-13)32-5/h6-9,12,14,28-29H,10-11H2,1-5H3,(H,23,24)/b22-9+
• InChI Key: MLHCLWKAFRKURT-LSFURLLWSA-N
• Canonical SMILES: CC(C)OCC(CN1C2=C(N=C1NN=CC3=CC(=C(C=C3)O)OC)N(C(=O)N(C2=O)C)C)O
• Isomeric SMILES: CC(C)OCC(CN1C2=C(N=C1N/N=C/C3=CC(=C(C=C3)O)OC)N(C(=O)N(C2=O)C)C)O
• Molecular Formula: C21H28N6O6
• Molecular Weight: 460.5 g/mol

Description

(E)-7-(2-hydroxy-3-isopropoxypropyl)-8-(2-(4-hydroxy-3-methoxybenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H28N6O6 and its molecular weight is 460.491. The purity is usually 95%.
BenchChem offers high-quality (E)-7-(2-hydroxy-3-isopropoxypropyl)-8-(2-(4-hydroxy-3-methoxybenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-7-(2-hydroxy-3-isopropoxypropyl)-8-(2-(4-hydroxy-3-methoxybenzylidene)hydrazinyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

The compound is involved in the synthesis of various structures, showcasing its versatility as a structural block. Tetere et al. (2011) explored the reactions of methoxybenzylidene derivatives, illustrating their utility in creating structural blocks for further chemical synthesis (Tetere et al., 2011). Similarly, the work by Brunschweiger et al. (2014) on 8‐Benzyltetrahydropyrazino[2,1‐f]purinediones highlights the design of water-soluble tricyclic xanthine derivatives, suggesting potential applications in developing treatments for neurodegenerative diseases (Brunschweiger et al., 2014).

Biological Evaluation and Drug Design

The synthesis and biological evaluation of derivatives of this compound are crucial for discovering new therapeutic agents. Janković et al. (2016) synthesized novel vanillidene derivatives of Meldrum's acid and assessed their antimicrobial and antioxidant activities, demonstrating the potential of these derivatives in drug discovery (Janković et al., 2016). Additionally, Zygmunt et al. (2015) focused on the analgesic activity of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, highlighting their significance in developing analgesic and anti-inflammatory drugs (Zygmunt et al., 2015).

Material Science and Optical Properties

In the realm of material sciences, the third-order nonlinear optical properties of novel styryl dyes were investigated by Shettigar et al. (2009), including derivatives similar to the compound of interest. This research underscores the potential of these compounds in developing nonlinear optical materials for device applications (Shettigar et al., 2009).